1-({1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetyl)-4-propionylpiperazine

• IUPAC Name: 5-(5-phenyl-1,2,4-oxadiazol-3-yl)-N-propylthiophene-2-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c1-2-10-17-15(20)13-9-8-12(22-13)14-18-16(21-19-14)11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,17,20)
• InChI Key: HRJOOBDUYPJSFI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(S1)C2=NOC(=N2)C3=CC=CC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

1-({1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetyl)-4-propionylpiperazine is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• The compound has been synthesized and characterized using spectroscopic techniques and X-ray diffraction studies, revealing its crystalline structure and the chair conformation of the piperidine ring (Naveen et al., 2015).

Antimicrobial Activity

• Derivatives of this compound have shown significant antimicrobial activities against bacterial and fungal pathogens affecting tomato plants. The nature of substitutions on the benzhydryl and sulfonamide rings influences antibacterial activity (Vinaya et al., 2009).

Ring Transformation Studies

• Research has documented the transformation of the piperidine ring to pyrrolidine under elevated temperatures during nucleophilic substitution processes (Ambrožič et al., 1998).

Histamine H3 Receptor Ligands

• Certain derivatives of this compound, coupled with fluorescent moieties, display good to excellent histamine hH3 receptor affinities, potentially acting as tools for understanding binding sites on the histamine H3 receptor (Amon et al., 2007).

Hypolipidemic Activity

• Some analogues demonstrate potent activity in lowering serum lipid levels, with a particular compound being 100 times more potent than clofibrate in rat studies (Ashton et al., 1984).

Polymorphism Control in Drug Development

• The compound ASP3026, which includes a derivative of this chemical structure, was developed as an inhibitor of the EML4-ALK fusion protein. Research into its polymorphism has significant implications for drug formulation and stability (Takeguchi et al., 2015).

Anticancer Activity

• Some derivatives exhibit promising anticancer activity, with certain compounds showing high efficacy against various cancer cell lines (Turov, 2020).